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MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
ADC linker protocol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
Cat. No.: S12863348

Compound Profile & Handling

The table below summarizes the key identified information for MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-

Exatecan.

Property Description

IUPAC N-((2R,10S)-10-Benzyl-2-cyclopropyl-1-(((1S,9S)-9-ethyl-5-fluoro-9-hydroxy-4-methyl-

Name 10,13-dioxo-2,3,9,10,13,15-hexahydro-1H,12H-benzo[de]pyrano[3',4":6,7]indolizino[1,2-
b]quinolin-1-yl)amino)-1,6,9,12,15-pentaoxo-3-o0xa-5,8,11,14-tetraazahexadecan-16-
yl)-6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanamide [1]

CAS 2414254-51-4 [1]

Number

Molecular C55H60FN9013 [1]

Formula

Molecular 1074.13 g/mol [1]

Weight

Category Drug-Linker Conjugate for ADC (Antibody-Drug Conjugates) [1]
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Property Description

Active Exatecan, a DNA Topoisomerase | inhibitor (ICgq = 2.2 pM) [1]

Payload

Storage Powder: -20°C for 3 years; +4°C for 2 years. In solvent: -80°C for 6 months; -20°C for 1

month. [2] [3]

Shipping Ambient temperature [1] [2]

Known Biological Role and Context

MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan is an agent-linker conjugate designed for
constructing Antibody-Drug Conjugates (ADCs) [1]. It serves as a key component that is attached to an

antibody to form the final ADC drug.

¢ Linker Function: The "MC-Gly-Gly-Phe-Gly" segment is a cleavable linker sensitive to lysosomal
proteases [4]. This design ensures the potent payload is released inside target tumor cells after the
ADC is internalized.

¢ Payload Function: The conjugate incorporates Exatecan, a camptothecin-derived topoisomerase |
inhibitor. Payloads like Exatecan are favored in ADC design because they can diffuse through cell
membranes, enabling a "bystander effect"” that kills neighboring cancer cells which may not express

the target antigen [4].

Recent research highlights the importance of optimizing the linker-payload combination. A 2025 study notes
that while Exatecan is a powerful payload, its conjugation to antibodies can be challenging due to
hydrophobicity. Strategies to manage this include incorporating hydrophilic components like branched
pegylated linkers to improve the pharmacokinetics and tolerability of the resulting ADC [4]. The following

diagram outlines the general mechanism of action of such ADCs.
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Information Limitations and Further Research

The available search results have a significant gap, as they lack the detailed application notes and

experimental protocols you need. To proceed with your research, I suggest the following avenues:
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e Consult Specialized Literature: The most reliable source for detailed protocols is often the primary
scientific literature. Search platforms like PubMed or Google Scholar using the compound's CAS
number (2414254-51-4) or specific names (e.g., SHR-A1811 drug-linker) may lead you to peer-
reviewed articles that include full experimental sections [1] [4].

¢ Review Patent Documents: The design and synthesis of ADC linker-payloads are frequently
documented in patent applications. The World Intellectual Property Organization (WO) document
cited in one source (W0O2020063673) could be a starting point, as patents often contain detailed
examples of conjugation methods and analytical procedures [2].

¢ Contact Suppliers Directly: Companies that list the compound for research use may provide
technical data sheets or application notes upon request.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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